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Compound of Interest

Compound Name: m-(Trifluoromethyl)cinnamic acid

Cat. No.: B024423

An In-depth Technical Guide to m-(Trifluoromethyl)cinnamic acid (CAS 779-89-5)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of m-(Trifluoromethyl)cinnamic acid
(CAS: 779-89-5), a fluorinated aromatic carboxylic acid of significant interest in pharmaceutical
and chemical research. The presence of the trifluoromethyl group imparts unique electronic
properties, enhancing lipophilicity and metabolic stability compared to its parent compound,
cinnamic acid.[1] This document details its chemical and physical properties, established
synthesis protocols, spectroscopic data, key applications, biological activities, and safety
information. All quantitative data is presented in structured tables, and key processes are
visualized using diagrams to facilitate understanding for researchers and drug development
professionals.

Chemical Identity and Physical Properties

m-(Trifluoromethyl)cinnamic acid is a white to off-white crystalline solid.[1][2] It is structurally
defined as a trans-cinnamic acid with a trifluoromethyl substituent at the meta-position of the
phenyl ring.[3][4] This substitution is critical to its function as a versatile building block in
organic synthesis.[1]

Table 1: Chemical Identifiers for m-(Trifluoromethyl)cinnamic acid
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Identifier Value
CAS Number 779-89-5[3]
Molecular Formula C10H7F302[3]

(E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoic

IUPAC Name i

acid[3]

3-(Trifluoromethyl)cinnamic acid, 3-[3-
Synonyms (Trifluoromethyl)phenyl]acrylic acid, MTF-

CNA[4][5]
inchi INnChI=1S/C10H7F302/c11-10(12,13)8-3-1-2-
n

7(6-8)4-5-9(14)15/h1-6H,(H,14,15)/b5-4+[3]
InChiKey KSBWHDDGWSYETA-SNAWJCMRSA-N[3]
Canonical SMILES C1=CC(=CC(=C1)C(F)(F)F)/C=CIC(=0)0O[3]
PubChem CID 719451[3]

Table 2: Physical and Chemical Properties

Property Value Source
Molecular Weight 216.16 g/mol [3][6]
Appearance White to off-white solid/powder  [1][5]
Melting Point 135-137 °C [4115]
Boiling Point ~292 °C (estimate) [5]

pKa 4.25 £ 0.10 (Predicted) [1114]

. Soluble in DMSO and
Solubility _ [4]
Methanol (Slightly)

Room Temperature, sealed in
Storage Temperature ] [4107]
a dry environment
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Synthesis and Manufacturing

The most common laboratory and industrial synthesis of m-(Trifluoromethyl)cinnamic acid is
the Knoevenagel condensation.[1][5] This method involves the reaction of 3-
(trifluoromethyl)benzaldehyde with malonic acid, typically using a basic catalyst like piperidine
or pyridine.[1][5] An alternative route involves an aldol reaction between m-
Trifluoromethylbenzaldehyde and acetaldehyde in the presence of a base catalyst such as
DBU.[8]

Synthesis Workflow: Knoevenagel Condensation
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Figure 1: Knoevenagel condensation workflow for synthesis.

Experimental Protocol: Knoevenagel Condensation

The following protocol is a representative method for the synthesis of m-
(Trifluoromethyl)cinnamic acid.

o Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, combine 3-(trifluoromethyl)benzaldehyde (1 eq) and malonic acid (1.1 eq).

[1]
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e Solvent and Catalyst Addition: Add a suitable solvent, such as toluene or benzene, to the
flask. Introduce a catalytic amount of pyridine or piperidine (0.1 eq).[1]

e Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction
progress via Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. The product
may precipitate out of the solution. If not, the solvent can be removed under reduced
pressure.

 Purification: The crude product is typically purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) to yield the final white crystalline product.

Spectroscopic and Analytical Data

Spectroscopic analysis is crucial for the structural confirmation of m-
(Trifluoromethyl)cinnamic acid.

Table 3: Key Mass Spectrometry (MS) Data

m/z Interpretation

Molecular lon [M]* (100.0% Relative Intensity)

216.0
[9]
215.0 [M-H]* (71.6% Relative Intensity)[9]
199.0 [M-OH]* or [M-H20+H]* (32.4% Relative
' Intensity)[9]
171.0 [M-COOH]* (29.5% Relative Intensity)[9]
151.0 (30.6% Relative Intensity)[9]

Table 4: 1H NMR Spectroscopic Data (400 MHz in DMSO-de)
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Assignment Chemical Shift (ppm)
A (COOH) 12.60

B, C (Aromatic CH) 8.09, 8.04

D, E (Aromatic CH) 7.76,7.72

G (Aromatic CH) 7.67

J (Vinyl CH) 6.74

Source: ChemicalBook[9]

Applications in Research and Development

m-(Trifluoromethyl)cinnamic acid is a valuable intermediate in the synthesis of various active
pharmaceutical ingredients (APIs) and other specialty chemicals.[5]

Pharmaceutical Intermediate

Its most notable application is as a key raw material in the synthesis of Cinacalcet.[1][4]
Cinacalcet is a calcimimetic agent used to treat secondary hyperparathyroidism in dialysis
patients and hypercalcemia in patients with parathyroid carcinoma.[4] The trifluoromethyl group
is a common motif in modern pharmaceuticals, often used to enhance potency and improve
pharmacokinetic profiles.
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Role in Cinacalcet Synthesis

m-(Trifluoromethyl)

cinnamic acid (R)-(+)-1-(1-Naphthyl)ethylamine

Intermediate Steps
(e.g., Amide Coupling)

Cinacalcet

Click to download full resolution via product page

Figure 2: Simplified pathway showing m-(Trifluoromethyl)cinnamic acid as a precursor to
Cinacalcet.

Agrochemicals and Materials Science

The compound also serves as a building block for novel agrochemicals, where its properties
can be leveraged to create more effective pesticides and herbicides.[5] Additionally, it has been
explored in the development of fluorinated aromatic polymers and other functional materials.[1]
[10]

Biological Activity and Potential Mechanisms

While primarily used as a synthetic intermediate, m-(Trifluoromethyl)cinnamic acid and its
derivatives have been investigated for direct biological effects. Cinnamic acid derivatives, as a
class, are known to possess a wide range of biological activities, including antimicrobial,
anticancer, anti-inflammatory, and neuroprotective properties.[11][12]

Studies have specifically shown that m-(Trifluoromethyl)cinnamic acid exhibits sedative-
hypnotic activity in mice and is a potent inhibitor of spontaneous motility.[1][13] It has also been
identified as an inhibitor of enzymes such as dehydrogenases and amide hydrolase.[14] The
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inhibition of dehydrogenases can disrupt cellular electron transport and energy metabolism,
potentially leading to cell death, a mechanism relevant in cancer research.[14]

Conceptual Mechanism: Enzyme Inhibition

m-(Trifluoromethyl)

’ . : Substrate
cinnamic acid

Binds to
active site

Inhibits

Enzyme
(e.g., Dehydrogenase)

Catalyzes
reaction

Product

Click to download full resolution via product page

Figure 3: Conceptual diagram of m-(Trifluoromethyl)cinnamic acid acting as an enzyme
inhibitor.

Safety and Handling

m-(Trifluoromethyl)cinnamic acid is classified as an irritant and requires careful handling in a
laboratory setting.

Table 5: GHS Hazard and Safety Information
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Category

Code

Description

Hazard Class

H315

Causes skin irritation[3][15]

Causes serious eye irritation[3]

H319
[15]
May cause respirato
H335 ) .y. P i
irritation[3][15]
Signal Word Warning [3][4]
Pictogram GHSO07 (Exclamation Mark) [4]

Precautionary Statements

P261

Avoid breathing dust[3][15]

Wear protective gloves/eye

P280 _

protection[3][15]

IF ON SKIN: Wash with plenty
P302+P352

of soap and water[15]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.
Continue rinsing[15][16]

Handling and Storage Protocol

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood. Facilities should be equipped with an eyewash station and a safety shower.[17][18]

o Personal Protective Equipment (PPE): Wear chemical safety goggles, nitrile gloves, and a

lab coat. For operations that may generate dust, a NIOSH-approved N95 dust mask is

recommended.[17]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[10][18]
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o First Aid: In case of contact, flush eyes or skin with copious amounts of water for at least 15
minutes and seek medical attention. If inhaled, move to fresh air. If ingested, rinse mouth
with water and seek immediate medical aid.[16][18]

Additional Experimental Protocols
Preparation of Stock Solutions for In Vivo Studies

The following protocols are provided as examples for preparing formulations for animal studies.
Investigator discretion is advised.

Protocol 1: Aqueous Suspension (2.5 mg/mL)[19]

Prepare a stock solution of m-(Trifluoromethyl)cinnamic acid in DMSO at 25 mg/mL.

Take 100 pL of the DMSO stock solution and add it to 400 pL of PEG300. Mix thoroughly.

Add 50 pL of Tween-80 to the mixture and mix until uniform.

Add 450 pL of saline to bring the total volume to 1 mL. The resulting suspension is suitable
for oral or intraperitoneal administration.

Protocol 2: Corn Oil Suspension (2.5 mg/mL)[19]

» Prepare a stock solution of m-(Trifluoromethyl)cinnamic acid in DMSO at 25 mg/mL.

e Take 100 pL of the DMSO stock solution and add it to 900 uL of corn oil.

o Mix thoroughly by vortexing or sonication to achieve a uniform suspension.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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